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molecular formula C10H14S B7769652 Benzene, [(1,1-dimethylethyl)thio]- CAS No. 3019-19-0

Benzene, [(1,1-dimethylethyl)thio]-

Cat. No. B7769652
CAS RN: 3019-19-0
M. Wt: 166.29 g/mol
InChI Key: VEUCZKAZCRSEMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06716984B2

Procedure details

In the drybox, 51.0 mg (0.226 mmol) of (Me2CH)PH(O)(1-NMe2-4-Me—C6H3) from Example 32, 34.0 mg (0.151 mmol) of Pd(OAc)2 and 4.0 ml of toluene were loaded into a reactor (20 ml) equipped with a magnetic stir bar. The resulting mixture was stirred at room temperature for 1 h. Next, 216.0 mg (2.25 mmol) of NaOtBu, 314.0 mg (2.0 mmol) of PhBr and 135 mg (1.5 mmol) of HS-t-Bu were added into the mixture above, The resulting mixture was refluxed for 18 h. The reaction mixture was then cooled to room temperature, chromatographed on silicon gel using ethyl acetate/hexane (5% volume ratio) as eluant. The eluate was concentrated by rotary evaporation followed by high vacuum to yield 126 mg (51% yield) of t-butyl phenyl sulfide. It was >95% pure by 1H NMR and GC/MS. 1H NMR (500 MHz, CDCl3): δ7.43-7.42 (m, 2H), 7.22-7.19 (m, 3H), 1.17 (s, 9H) ppm. 13C NMR (125 MHz, CDCl3): δ137.4, 132.7, 128.5, 128.3, 30.9 ppm.
[Compound]
Name
1-NMe2 4-Me C6H3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Pd(OAc)2
Quantity
34 mg
Type
catalyst
Reaction Step One
Name
toluene
Quantity
4 mL
Type
solvent
Reaction Step One
Name
NaOtBu
Quantity
216 mg
Type
reactant
Reaction Step Two
Name
PhBr
Quantity
314 mg
Type
reactant
Reaction Step Two
Name
HS-t-Bu
Quantity
135 mg
Type
reactant
Reaction Step Two
Name
t-butyl phenyl sulfide
Yield
51%

Identifiers

REACTION_CXSMILES
CC([O-])(C)C.[Na+].[C:7]1(Br)[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.[SH:14][C:15]([CH3:18])([CH3:17])[CH3:16]>CC([O-])=O.CC([O-])=O.[Pd+2].C1(C)C=CC=CC=1>[C:7]1([S:14][C:15]([CH3:18])([CH3:17])[CH3:16])[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:0.1,4.5.6|

Inputs

Step One
[Compound]
Name
1-NMe2 4-Me C6H3
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Pd(OAc)2
Quantity
34 mg
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Pd+2]
Name
toluene
Quantity
4 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
NaOtBu
Quantity
216 mg
Type
reactant
Smiles
CC(C)(C)[O-].[Na+]
Name
PhBr
Quantity
314 mg
Type
reactant
Smiles
C1(=CC=CC=C1)Br
Name
HS-t-Bu
Quantity
135 mg
Type
reactant
Smiles
SC(C)(C)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
(20 ml) equipped with a magnetic stir bar
TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 18 h
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled to room temperature
CUSTOM
Type
CUSTOM
Details
chromatographed on silicon gel
CONCENTRATION
Type
CONCENTRATION
Details
The eluate was concentrated by rotary evaporation

Outcomes

Product
Details
Reaction Time
 1 h
Name
t-butyl phenyl sulfide
Type
product
Smiles
C1(=CC=CC=C1)SC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 126 mg
YIELD: PERCENTYIELD 51%
YIELD: CALCULATEDPERCENTYIELD 50.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.